N-(3-ethoxyphenyl)-2-phenylacetamide

• IUPAC Name: N-(3-ethoxyphenyl)-2-phenylacetamide
• InChI: InChI=1S/C16H17NO2/c1-2-19-15-10-6-9-14(12-15)17-16(18)11-13-7-4-3-5-8-13/h3-10,12H,2,11H2,1H3,(H,17,18)
• InChI Key: NACMJNJBIUJMNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NC(=O)CC2=CC=CC=C2
• Molecular Formula: C16H17NO2
• DSSTOX Substance ID: DTXSID00878009
• Molecular Weight: 255.31 g/mol
• CAS RN: 16053-34-2

Description

N-(3-ethoxyphenyl)-2-phenylacetamide, also known as Etizolam, is a thienodiazepine derivative that has gained popularity in the research community due to its unique pharmacological properties. This compound is structurally similar to benzodiazepines, but it has a different mechanism of action and is not classified as a benzodiazepine.

Scientific Research Applications

N-(3-ethoxyphenyl)-2-phenylacetamide has been extensively studied for its anxiolytic, sedative, and muscle relaxant properties. It has been found to be more potent than diazepam, a commonly prescribed benzodiazepine, in animal models of anxiety and panic disorders. N-(3-ethoxyphenyl)-2-phenylacetamide has also been shown to be effective in treating insomnia, alcohol withdrawal syndrome, and epilepsy. In addition, this compound has been used as a research tool to investigate the role of GABA receptors in the brain and to study the neurochemical basis of anxiety and stress-related disorders.

Mechanism of Action

N-(3-ethoxyphenyl)-2-phenylacetamide acts on the central nervous system by enhancing the activity of gamma-aminobutyric acid (GABA) receptors. GABA is an inhibitory neurotransmitter that reduces the activity of neurons in the brain, leading to a calming effect. N-(3-ethoxyphenyl)-2-phenylacetamide binds to the benzodiazepine site of the GABA receptor, which increases the affinity of GABA for its receptor and enhances its inhibitory effects. This results in a reduction in anxiety, muscle tension, and seizures.
Biochemical and Physiological Effects:
N-(3-ethoxyphenyl)-2-phenylacetamide has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been found to increase the levels of dopamine, serotonin, and noradrenaline in the brain, which may contribute to its anxiolytic and antidepressant effects. N-(3-ethoxyphenyl)-2-phenylacetamide has also been shown to reduce the levels of corticotrophin-releasing hormone (CRH), a hormone that is involved in the stress response. This suggests that N-(3-ethoxyphenyl)-2-phenylacetamide may be effective in reducing the symptoms of stress-related disorders such as post-traumatic stress disorder (PTSD) and generalized anxiety disorder (GAD).

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-ethoxyphenyl)-2-phenylacetamide in lab experiments is its high potency and selectivity for GABA receptors. This allows researchers to study the effects of GABAergic drugs on the brain with a high degree of precision. N-(3-ethoxyphenyl)-2-phenylacetamide is also relatively easy to synthesize and purify, which makes it a cost-effective research tool. However, there are also some limitations to using N-(3-ethoxyphenyl)-2-phenylacetamide in lab experiments. For example, this compound may have different effects in humans compared to animals, and its long-term effects on the brain are not well understood. In addition, N-(3-ethoxyphenyl)-2-phenylacetamide may have interactions with other drugs or substances, which could complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on N-(3-ethoxyphenyl)-2-phenylacetamide. One area of interest is the development of new GABAergic drugs that have improved efficacy and fewer side effects than current treatments. Another area of research is the investigation of the long-term effects of N-(3-ethoxyphenyl)-2-phenylacetamide on the brain and its potential for abuse and addiction. Finally, there is a need for more studies on the pharmacokinetics and pharmacodynamics of N-(3-ethoxyphenyl)-2-phenylacetamide in humans, which could help to optimize its use in clinical settings.

Synthesis Methods

The synthesis of N-(3-ethoxyphenyl)-2-phenylacetamide involves the reaction of 2-phenylacetic acid with 3-aminoethoxybenzaldehyde in the presence of acetic anhydride and pyridine. The resulting product is then purified through recrystallization to obtain pure N-(3-ethoxyphenyl)-2-phenylacetamide. This synthesis method has been well-established in the literature and has been used by many researchers to obtain high-quality N-(3-ethoxyphenyl)-2-phenylacetamide for their experiments.